Cas no 1379417-85-2 (Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene]-)

• Product Name: Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene]-
• CAS No: 1379417-85-2
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 5150269
• Update Time: 2025-07-23

Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene]-

• Inchi： 1S/C9H14ClN3O/c1-7(2)6-13-8(3-4-11-13)12-9(14)5-10/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： IUCHMUJJSASOHC-UHFFFAOYSA-N
• SMILES： C(N=C1C=CNN1CC(C)C)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene]-

Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] and Its Applications in Modern Chemical Biology

Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] (CAS No. 1379417-85-2) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological applications. The presence of a chloro substituent and a dihydro-pyrazol ring system enhances its reactivity and makes it a valuable scaffold for drug discovery and molecular research.

The structure of Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] features a central pyrazole ring substituted with a chloro group at the 2-position and an acetamide moiety linked to the 3-position of the pyrazole. The dihydro functionality further modifies the electronic properties of the molecule, making it an intriguing candidate for various biochemical interactions. This structural complexity not only contributes to its unique chemical behavior but also opens up possibilities for designing derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. The compound Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The chloro group in the molecule enhances its binding affinity to target proteins, making it a promising candidate for structure-based drug design.

One of the most exciting aspects of this compound is its potential application in anticancer research. Pyrazole derivatives have shown promise in disrupting cancer cell proliferation by inhibiting key signaling pathways. The dihydro-pyrazol moiety in Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] is particularly interesting because it can interact with biological targets in multiple ways, leading to potent inhibitory effects. Preliminary studies have suggested that this compound can induce apoptosis in certain cancer cell lines by modulating mitochondrial function and reactive oxygen species (ROS) production.

Furthermore, the acetamide group in the molecule contributes to its solubility and bioavailability, which are critical factors for drug development. This feature allows the compound to be easily formulated into various pharmaceutical forms, such as tablets or injectables, enhancing its therapeutic potential. The chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol] part of the structure is particularly noteworthy because it provides a versatile platform for further chemical modifications. Researchers can introduce additional functional groups or alter existing ones to optimize the compound's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] with high accuracy. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including kinases and transcription factors involved in cellular signaling pathways. These findings have prompted further investigation into its potential as a lead compound for developing novel therapeutics.

The synthesis of Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dihydro-pyrazol ring system necessitates careful selection of catalysts and reagents to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize product formation. These synthetic strategies are crucial for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

In conclusion, Acetamide, 2-chloro-N-[1,2-dihydro-2-(2-methylpropyl)-3H-pyrazol-3-ylidene] is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.